Cas no 2792186-65-1 (1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride)

• Product Name: 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride
• CAS No: 2792186-65-1
• MF: C₇H₁₂Cl₂N₂S
• MW: 227.154578208923
• CID: 6386979
• PubChem ID: 165665679
• Update Time: 2025-10-25

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792186-65-1
• 1-(4-cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride
• EN300-37440848
• 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride

• Inchi： 1S/C7H10N2S.2ClH/c8-3-6-7(5-1-2-5)9-4-10-6;;/h4-5H,1-3,8H2;2*1H
• InChI Key： DUYUNILZBHLVIS-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=NC(=C1CN)C1CC1

Computed Properties

• Exact Mass: 226.0098250g/mol
• Monoisotopic Mass: 226.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine Dihydrochloride (CAS No. 2792186-65-1)

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride (CAS No. 2792186-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring and cyclopropyl moiety, serves as a versatile building block in medicinal chemistry. Its molecular structure, featuring a primary amine group, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

The compound's CAS number 2792186-65-1 is a critical identifier for researchers seeking high-purity reagents for experimental use. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such structurally diverse compounds. For instance, the integration of machine learning in predicting molecular interactions has highlighted the importance of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride as a candidate for virtual screening libraries. This aligns with the growing focus on precision medicine and targeted therapy, where customized molecular scaffolds are essential.

From a synthetic perspective, the thiazole core of this compound is noteworthy due to its prevalence in FDA-approved drugs. Thiazole derivatives are known for their antimicrobial, antiviral, and anticancer properties, making 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride a subject of ongoing studies. The cyclopropyl group further enhances its metabolic stability, a key consideration in modern pharmacokinetic optimization. These attributes have led to its inclusion in research on fragment-based drug design, a strategy gaining traction in academia and industry.

In addition to pharmaceutical applications, this compound has potential uses in agrochemical development. The thiazole ring is a common motif in pesticides and herbicides, prompting investigations into its efficacy in crop protection. With global concerns about food security and sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional agrochemicals. The structural flexibility of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride makes it a promising candidate for such innovations.

Quality control and scalability are critical factors for laboratories working with CAS No. 2792186-65-1. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions is also a topic of interest, particularly for long-term research projects. As the demand for high-throughput screening increases, reliable access to well-characterized compounds like this becomes indispensable.

In summary, 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride represents a compelling area of study at the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to agrochemical innovation—underscore its relevance in contemporary scientific endeavors. As research tools and methodologies evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.